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Compound of Interest

Compound Name: ALR-38

Cat. No.: B15136009 Get Quote

Disclaimer: The compound "ALR-38" is not a publicly identifiable chemical. The following

information is a hypothetical template based on general best practices for hazardous laboratory

waste disposal. For any real chemical, you must consult its specific Safety Data Sheet (SDS)

as the primary source for all safety, handling, and disposal information.

This guide provides essential safety and logistical information for the proper disposal of a

hypothetical hazardous research compound, designated here as ALR-38. It is intended for

researchers, scientists, and drug development professionals. Adherence to these procedures is

critical for ensuring personnel safety and regulatory compliance.

Compound ALR-38: Hypothetical Properties for
Disposal
The following table summarizes the fictional quantitative data for ALR-38, which dictates its

handling and disposal requirements.
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Property Value Implication for Disposal

Physical State Crystalline Solid

Waste is solid; avoid

generating dust during

handling.

pH (1% solution) 2.5

Corrosive (Acidic). Waste is

classified as corrosive

hazardous waste.[1]

Flash Point 155°C Not classified as flammable.

Toxicity
Acutely Toxic (P-listed waste

category)

Requires special handling;

accumulation is limited to 1

quart by regulation.[2][3]

Reactivity
Reacts violently with bases

and oxidizing agents.

Must be segregated from

incompatible chemicals to

prevent dangerous reactions.

[4][5]

Solubility Soluble in water and ethanol.
Do not dispose of down the

drain.[6][7]

Container Material
High-Density Polyethylene

(HDPE), Glass

Use only compatible

containers for waste

accumulation.[8][9]

Detailed Disposal Protocol for ALR-38 Waste
This protocol outlines the step-by-step procedure for the safe collection, storage, and disposal

of waste containing ALR-38.

1. Waste Identification and Classification:

All materials contaminated with ALR-38 (e.g., unused solid, contaminated PPE, spill cleanup

debris, glassware) must be treated as hazardous waste.[2]

Based on its properties, ALR-38 waste is classified as Acutely Toxic and Corrosive

hazardous waste.
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2. Personal Protective Equipment (PPE):

Before handling ALR-38 waste, at a minimum, wear:

Nitrile gloves (double-gloving recommended).

Safety goggles and a face shield.

A chemical-resistant lab coat.

If there is a risk of generating dust, work within a certified chemical fume hood.

3. Waste Segregation and Collection:

Solid Waste: Collect all solid waste (e.g., contaminated filter paper, gloves, weigh boats) in a

dedicated, compatible waste container (HDPE or glass).

Liquid Waste: Solutions containing ALR-38 must be collected in a separate, compatible

liquid waste container.

Sharps Waste: Needles, scalpels, or contaminated glassware must be placed in a

designated sharps container.

Crucially, do not mix ALR-38 waste with bases, oxidizing agents, or other incompatible

chemical waste streams.[4][5]

4. Container Management:

Use only containers that are in good condition, leak-proof, and have a secure, tight-fitting lid.

[8][9]

The container must be kept closed at all times, except when actively adding waste.[1][10]

Attach a "Hazardous Waste" label to the container as soon as the first particle of waste is

added.[5]

5. Labeling:
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The hazardous waste label must be filled out completely and legibly.[4]

The label must include:

The words "Hazardous Waste".[5]

The full chemical name: "ALR-38 Waste". Do not use abbreviations.[5]

All chemical constituents of the waste stream by percentage.

The specific hazards: "Acutely Toxic, Corrosive".[5]

The accumulation start date (the date the first waste was added).

The name of the principal investigator and the laboratory location.

6. Storage (Satellite Accumulation Area - SAA):

Store the labeled waste container in a designated Satellite Accumulation Area (SAA), which

must be at or near the point of generation.[3][5]

The SAA must be under the control of laboratory personnel.[11]

Ensure secondary containment (e.g., a spill tray) is used to capture any potential leaks.[9]

Accumulation Limit: As ALR-38 is an acutely toxic (P-listed) waste, no more than 1 quart

may be accumulated in the SAA. Once this limit is reached, the container must be removed

within three days.[2][3]

7. Request for Disposal:

Once the waste container is full or the project is complete, submit a request for waste pickup

to your institution's Environmental Health and Safety (EHS) department.[1]

Do not pour any amount of ALR-38 waste down the drain or place it in the regular trash.[3][6]

Visualizations
The following diagrams illustrate the key procedural workflows for managing ALR-38 waste.
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Caption: Workflow for proper collection and disposal of ALR-38 hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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